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Compound of Interest

Tert-butyl 4-
Compound Name:
bromobenzylcarbamate

Cat. No.: B153386

CAS Number: 68819-84-1

This technical guide provides a comprehensive overview of Tert-butyl 4-
bromobenzylcarbamate, a key intermediate in organic synthesis. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document details the compound's chemical and physical properties, a standard
synthesis protocol, its primary applications, and essential safety and handling information.

Chemical and Physical Properties

Tert-butyl 4-bromobenzylcarbamate is an organic compound classified as a carbamate ester.
[1] It features a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen of 4-
bromobenzylamine. This structure makes it a valuable reagent in multi-step organic syntheses.
The physical and chemical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula C12H16BrNO2 [1112]
Molecular Weight 286.16 g/mol [3]

Melting Point 86-88 °C [1]

Boiling Point 370.3 °C at 760 mmHg [1]
Appearance White to off-white solid/powder  [4][5]
Purity >95.0% [5]

Storage Temperature

Room Temperature, sealed in

dry conditions

[1]

Solubility Insoluble in water [4]
Density 1.319 g/cm3 [1]
Flash Point 177.8 °C [1]

Synthesis Protocol

A common method for the synthesis of Tert-butyl 4-bromobenzylcarbamate involves the

reaction of 4-bromobenzylamine hydrochloride with di-tert-butyl dicarbonate (Boc anhydride) in

the presence of a base.[6]

Experimental Protocol:

e Reaction Setup: A suspension of 4-bromo-benzylamine hydrochloride (968mg, 4.35mmol)

and triethylamine (0.666ml, 4.79mmol) is prepared in chloroform (15ml) with stirring.[6]

¢ Addition of Reagent: To this suspension, di-tert-butyldicarbonate (949mg, 4.35mmol) is

added.[6]

¢ Reaction: The resulting solution is stirred at ambient temperature for 2 hours.[6]

o Work-up: The reaction mixture is then diluted with dichloromethane (DCM, 40ml). The

organic solution is washed sequentially with 10% aqueous citric acid (40ml) and brine
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(40ml).[6]

« Isolation: The organic phase is dried over anhydrous magnesium sulfate, filtered, and the
solvent is evaporated under reduced pressure to yield the final product, Tert-Butyl 4-
bromobenzylcarbamate (1.23g, 99% vyield).[6]
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Synthesis workflow for Tert-butyl 4-bromobenzylcarbamate.
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Applications in Research and Drug Development

Tert-butyl 4-bromobenzylcarbamate is primarily utilized as an intermediate in organic
synthesis, particularly within the pharmaceutical industry for the creation of various drugs.[1]
The Boc-protected amine allows for selective reactions at other sites of the molecule. The
bromine atom on the phenyl ring serves as a functional handle for a variety of cross-coupling
reactions, such as Suzuki, Heck, and Sonogashira couplings, which are fundamental in the
synthesis of complex organic molecules.

This compound is a valuable building block for introducing a protected aminomethylphenyl
group into a target molecule. The Boc protecting group can be readily removed under acidic
conditions, revealing the primary amine for further functionalization. This strategic protection
and deprotection sequence is crucial in the synthesis of complex pharmaceutical agents.
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General synthetic utility of Tert-butyl 4-bromobenzylcarbamate.
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Safety and Handling

Appropriate safety precautions should be taken when handling Tert-butyl 4-
bromobenzylcarbamate.

e Hazard Statements: The compound is harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[3]

e Precautionary Statements:

[¢]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

[¢]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7]

o

Wash skin thoroughly after handling.[7]

(¢]

Use only outdoors or in a well-ventilated area.[7]

o First Aid Measures:

o If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult
a physician.[2]

o In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[2]

o In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

o If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[2]

» Storage: Store in a dry, cool, and well-ventilated place.[4] Keep the container tightly closed.

[4]

e Incompatible Materials: Strong oxidizing agents.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 68819-84-1, TERT-BUTYL 4-BROMOBENZYLCARBAMATE | lookchem
[lookchem.com]

e 2. Page loading... [guidechem.com]

o 3. tert-butyl N-[(4-bromophenyl)methyl]carbamate | C12H16BrNO2 | CID 12453839 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. fishersci.com [fishersci.com]

o 5. tert-Butyl (4-Bromobenzyl)carbamate | 68819-84-1 | TCI (Shanghai) Development Co.,
Ltd. [tcichemicals.com]

e 6. TERT-BUTYL 4-BROMOBENZYLCARBAMATE | 68819-84-1 [chemicalbook.com]
e 7. aksci.com [aksci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Tert-butyl 4-
bromobenzylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153386#tert-butyl-4-bromobenzylcarbamate-cas-
number-68819-84-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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